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Compound of Interest

Compound Name: 3-Chloro-8-methoxyisoquinoline

CAS No.: 129959-08-6

Cat. No.: B2845160

Get Quote

Executive Summary & Hazard Profile
3-Chloro-8-methoxyisoquinoline (CAS: 129959-08-6) is a halogenated nitrogen heterocycle

used primarily as a scaffold in medicinal chemistry.[1][2] Unlike standard organic waste, this

compound presents specific disposal challenges due to its halogen content (Chlorine) and

isoquinoline core.

Effective disposal requires strict adherence to Halogenated Waste protocols.[3][4]

Misclassification—specifically mixing this compound with non-halogenated solvents or oxidizers

—can lead to regulatory non-compliance (RCRA violations) and elevated disposal costs due to

the requirement for specific high-temperature incineration to prevent dioxin formation.

Hazard Characterization (GHS)[2]
Signal Word:WARNING

Primary Hazards: Acute Toxicity (Oral), Skin/Eye Irritation, Respiratory Irritation.
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Structural Alert: The chloro-isoquinoline moiety suggests potential for aquatic toxicity and

persistence. Treat as Environmentally Hazardous.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Pre-Disposal Protocol: Segregation Logic
The most critical step in this workflow is Source Segregation. You must determine the physical

state of the waste (Solid vs. Liquid) to select the correct waste stream.

Self-Validating Compatibility Check
Before disposal, perform this 3-point check to ensure safety:

pH Check: Is the waste neutral (pH 5-9)? If Acidic/Basic, neutralize carefully before adding to

organic waste drums to prevent exothermic polymerization.[1]

Oxidizer Check: Is the waste free of peroxides or strong oxidizers? Use starch-iodide paper if

unsure.[1]

Halogen Verification: Does the label explicitly state "Halogenated"?

Decision Logic: Waste Stream Selection
The following workflow illustrates the decision process for segregating 3-Chloro-8-
methoxyisoquinoline waste.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-Chloro-8-methoxyisoquinoline waste streams. Note

that even non-halogenated solvents containing this solute must often be treated as

halogenated waste depending on concentration.[1]

Detailed Disposal Standard Operating Procedure
(SOP)
Phase 1: Preparation & PPE
Objective: Prevent exposure and cross-contamination.

Engineering Controls: Perform all waste transfers inside a certified chemical fume hood.

PPE:

Gloves: Double-gloving is required.[3] Inner layer: Nitrile (4 mil). Outer layer: Nitrile

(minimum 5 mil) or Laminate (Silver Shield) if handling concentrated solutions in DCM.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Body: Lab coat buttoned to the neck; closed-toe shoes.
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Phase 2: Solid Waste Disposal (Pure Compound/Spill
Debris)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.

Packaging:

Place the solid waste (or contaminated weighing boats/gloves) into a clear polyethylene

bag (minimum 2 mil thickness).

Twist and tape the bag neck to seal.

Place the sealed bag into the HDPE container.

Labeling:

Affix a hazardous waste tag immediately.[4]

Chemical Name: Write "3-Chloro-8-methoxyisoquinoline" (Do not use abbreviations or

formulas).

Hazard Checkbox: Check "Toxic" and "Irritant".

Phase 3: Liquid Waste Disposal (Solutions/Mother
Liquors)
Crucial Rule: Never dispose of this compound down the drain.[3]

Compatibility Verification: Ensure the receiving waste container is compatible with the

solvent (e.g., do not put acetone solutions in a container with concentrated sulfuric acid

waste).

Transfer:

Use a funnel with a spill-proof rim.

Pour slowly to avoid splashing.
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Rinse: Rinse the empty reaction vessel with a small amount of compatible solvent (e.g.,

DCM) and add the rinsate to the same waste container.

Selection of Stream:

If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste

stream.

If dissolved in Methanol or DMSO: Although the solvent is non-halogenated, the presence

of the chlorinated solute generally mandates disposal in the Halogenated Waste stream to

ensure proper incineration. Consult your facility's specific threshold; if <1% concentration,

some facilities allow non-halogenated streams, but the safest default is Halogenated.[1]

Phase 4: RCRA & Regulatory Documentation
For US-based laboratories, strict adherence to RCRA (Resource Conservation and Recovery

Act) is mandatory.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Emergency Contingencies
Accidental Spills

Isolate: Evacuate the immediate area (10 ft radius).

PPE Up: Don appropriate PPE (as listed in Phase 1).

Contain:
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Solid: Cover with a damp paper towel to prevent dust generation, then scoop into a bag.

Liquid: Dike with absorbent pads or vermiculite.

Clean: Wipe the surface with soap and water.[5] Place all cleanup materials into the Solid

Hazardous Waste bin.

Exposure Response[7][8][9]
Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol) on skin, as they increase absorption.

Eye Contact: Flush for 15 minutes at an eyewash station. Seek medical attention

immediately.
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Disclaimer: This guide is for informational purposes for trained scientific personnel. Always

consult your institution's Environmental Health & Safety (EHS) officer and local regulations

before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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